An In-depth Technical Guide to AMG-650 (Sovilnesib): A First-in-Class KIF18A Inhibitor
An In-depth Technical Guide to AMG-650 (Sovilnesib): A First-in-Class KIF18A Inhibitor
A Note on Nomenclature: Initial inquiries for "MRL-650" did not yield a specific compound. However, extensive research has identified a highly plausible alternative, AMG-650 , also known as Sovilnesib (B10829452) . This guide will focus on AMG-650, a first-in-class, orally available, selective small molecule inhibitor of the mitotic kinesin KIF18A, which is under investigation for the treatment of advanced solid tumors.[1][2]
Executive Summary
AMG-650 represents a novel therapeutic strategy targeting a specific vulnerability in chromosomally unstable (CIN) cancers.[1][3] By selectively inhibiting the motor protein KIF18A, AMG-650 disrupts the proper alignment of chromosomes during cell division, leading to mitotic catastrophe and subsequent cell death (apoptosis) in cancer cells that are highly dependent on this kinesin for survival.[3][4][5] This targeted approach aims to spare healthy, chromosomally stable cells, potentially offering a wider therapeutic window compared to traditional anti-mitotic agents.[6][7] Preclinical data have demonstrated potent anti-tumor activity in various cancer models, particularly those with TP53 mutations, and the compound has advanced into Phase 1 clinical trials.[3]
Core Compound Details
| Property | Value | Source |
| Compound Name | AMG-650 (Sovilnesib) | [8] |
| Target | Kinesin family member 18A (KIF18A) | [2] |
| Mechanism of Action | Allosteric inhibitor of KIF18A motor activity | [6][7] |
| Therapeutic Area | Oncology | [1] |
| Administration Route | Oral | [1][8] |
Mechanism of Action
AMG-650 functions as a highly selective inhibitor of KIF18A, a mitotic kinesin essential for regulating chromosome positioning at the metaphase plate during cell division.[1][3][5] In many cancers, particularly those with high chromosomal instability (CIN) and TP53 mutations, cancer cells become critically dependent on KIF18A to manage the chaotic genomic landscape and prevent lethal errors during mitosis.[3][4][5]
AMG-650 binds to an allosteric pocket at the interface of the KIF18A motor domain and α-tubulin.[6][7] This binding event inhibits the ATPase activity of KIF18A, which is necessary for its motor function along microtubules.[1][6][7] The inhibition of KIF18A leads to a failure of chromosomes to align properly, triggering the mitotic checkpoint, which in turn results in multipolar spindles, mitotic arrest, and ultimately, apoptosis in the CIN cancer cells.[6][7]
Quantitative Data Summary
In Vitro Potency
| Assay | Cell Line | Value |
| KIF18A MT-ATPase Activity IC50 | - | 48 nM[6][7] |
| KIF18A Inhibitor IC50 | - | 0.071 µM (71 nM)[8] |
| Mitotic Index Assay EC50 | OVCAR-3 | 0.068 µM[1] |
| Nuclear Count Assay EC50 | OVCAR-3 | 0.070 µM[1] |
Preclinical Pharmacokinetics
| Species | Dose | Route | AUC | Bioavailability (F%) | Clearance (CL) |
| Mouse | 10 mg/kg | p.o. | 125 µM·h[1] | 88%[1] | 0.15 L/h/kg[1] |
| Rat | 10 mg/kg | p.o. | - | 49%[1] | 0.19 L/h/kg[1] |
| Dog | 2 mg/kg | p.o. | - | 62%[1] | 0.066 L/h/kg[1] |
Preclinical Efficacy
| Cancer Model | Dosing Regimen | Outcome |
| OVCAR-3 Xenografts | 10-100 mg/kg p.o. daily | Dose-dependent tumor growth inhibition and durable tumor regressions.[1][8] |
| Pediatric Rhabdomyosarcoma PDX | 100 mg/kg p.o. for 21 days | One model achieved a complete response.[4] |
| Pediatric Ewing Sarcoma PDX | 100 mg/kg p.o. for 21 days | Two models achieved partial responses.[4] |
| Pediatric Osteosarcoma PDX | 100 mg/kg p.o. for 21 days | No objective responses observed.[4] |
Experimental Protocols
In Vivo Xenograft Efficacy Study (OVCAR-3 Model)
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Animal Model: Female nude mice.
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Cell Line: OVCAR-3 human ovarian cancer cells.
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Tumor Implantation: Subcutaneous injection of OVCAR-3 cells.
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Treatment Groups: Vehicle control and AMG-650 at various doses (e.g., 10, 30, 100 mg/kg).
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Administration: Oral gavage, once daily for a specified period (e.g., 45 days).
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Endpoints:
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Tumor volume measured serially.
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Body weight to monitor toxicity.
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Assessment of tumor regression and durable responses.
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Pharmacodynamic Marker: Phospho-histone H3 (pH3) levels in tumor tissue to confirm mitotic arrest.[6]
Phase 1 Clinical Trial (NCT04293094) Protocol Outline
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Study Title: A Phase 1, Multicenter, Open-label, Dose-Exploration and Dose-Expansion Study Evaluating the Safety, Tolerability, Pharmacokinetics, and Efficacy of AMG-650 in Subjects With Advanced Solid Tumors.
-
Phase: 1
-
Objectives:
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Primary: To determine the Maximum Tolerated Dose (MTD) and/or Recommended Phase 2 Dose (RP2D) and to evaluate the safety and tolerability of AMG-650.[9]
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Secondary: To assess preliminary anti-tumor activity (Objective Response Rate, Duration of Response, etc.) and to characterize the pharmacokinetic profile of AMG-650.[9]
-
-
Inclusion Criteria (Key):
-
Exclusion Criteria (Key):
-
Study Design:
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Dose Exploration Phase: Participants receive AMG-650 in one of three alternative schedules to determine MTD/RP2D.
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Dose Expansion Phase: Participants in specific cancer cohorts (TNBC, HGSOC) are treated at the determined RP2D.
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Conclusion and Future Directions
AMG-650 (Sovilnesib) is a promising, first-in-class KIF18A inhibitor with a clear mechanism of action that selectively targets the vulnerabilities of chromosomally unstable cancers. Preclinical data have demonstrated its potency and in vivo efficacy, supporting its advancement into clinical development. The ongoing Phase 1 trial will be crucial in establishing the safety profile and recommended dose for further investigation. Future research will likely focus on identifying predictive biomarkers to select patient populations most likely to respond to AMG-650 and exploring combination therapies, such as with PARP inhibitors, to enhance anti-cancer activity.[6][12]
References
- 1. | BioWorld [bioworld.com]
- 2. AMG650 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
- 3. Discovery of AMG 650, a first-in-class KIF18A inhibitor for the treatment of chromosomally unstable cancers - American Chemical Society [acs.digitellinc.com]
- 4. preclinicalpivot.org [preclinicalpivot.org]
- 5. Trial in progress: A phase 1, multicenter, open-label, dose-exploration and dose-expansion study evaluating the safety, tolerability, pharmacokinetics, and efficacy of AMG650 in subjects with advanced solid tumors. : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
- 6. aacrjournals.org [aacrjournals.org]
- 7. researchgate.net [researchgate.net]
- 8. medchemexpress.com [medchemexpress.com]
- 9. ascopubs.org [ascopubs.org]
- 10. mayo.edu [mayo.edu]
- 11. ClinicalTrials.gov [clinicaltrials.gov]
- 12. News - sovilnesib (AMG 650) - LARVOL VERI [veri.larvol.com]
